Cas no 2034238-88-3 (5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide)

• Product Name: 5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide
• CAS No: 2034238-88-3
• MF: C₁₉H₂₁BrN₂O₃
• MW: 405.285644292831
• CID: 5333202
• Update Time: 2025-06-07

5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide
• 5-bromo-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]pyridine-3-carboxamide

• Inchi： 1S/C19H21BrN2O3/c20-17-10-14(11-21-12-17)18(23)22-13-19(24,15-4-2-1-3-5-15)16-6-8-25-9-7-16/h1-5,10-12,16,24H,6-9,13H2,(H,22,23)
• InChI Key： YBZTVIZQLSVVMI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(NCC(C1C=CC=CC=1)(C1CCOCC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 438
• XLogP3: 2.1
• Topological Polar Surface Area: 71.4

Additional information on 5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide

Introduction to 5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide (CAS No. 2034238-88-3)

5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide, identified by its CAS number 2034238-88-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of nicotinamide derivatives, which are well-known for their biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a bromo substituent, a hydroxyl group, and a tetrahydro-2H-pyran ring, contribute to its distinct chemical properties and reactivity, making it a subject of intense study in medicinal chemistry.

The structural composition of 5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide encompasses several key functional groups that are critical for its biological interactions. The bromo group at the 5-position of the nicotinamide core enhances its electrophilicity, facilitating various chemical modifications and enabling its use in cross-coupling reactions. Additionally, the hydroxyl group and the tetrahydro-2H-pyran ring introduce steric and electronic effects that influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

In recent years, nicotinamide derivatives have been extensively explored for their potential in modulating various biological pathways. The compound 5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide has been investigated for its role in enzyme inhibition and receptor binding studies. Its molecular framework suggests that it may interact with enzymes such as poly(ADP-ribose) polymerases (PARPs), which are involved in DNA repair and cellular stress responses. The presence of the bromo group also makes it a valuable intermediate in synthesizing more complex molecules with tailored biological activities.

Recent research has highlighted the significance of nicotinamide derivatives in addressing neurological disorders. Studies have demonstrated that certain nicotinamide analogs can modulate neurotransmitter systems and have potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. The structural motifs present in 5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide, including the hydroxyl group and the tetrahydro-pyran ring, are reminiscent of known bioactive scaffolds that exhibit neuroprotective properties. This has prompted further investigation into its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)nicotinamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the bromo substituent requires precise control to avoid unwanted side reactions, while the incorporation of the tetrahydro-pyran ring necessitates careful selection of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for further biological evaluation.

In conclusion, 5-bromo-N-(2-hydroxy-2-phenyl-2-(tetrahydro-H-pyran-y1)ethyl)-nicotinamide (CAS No. 2034238_88_3) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. The ongoing research into this compound underscores the importance of nicotinamide derivatives in addressing complex diseases and highlights the need for continued innovation in synthetic chemistry to develop new therapeutic agents.